Cas no 29776-43-0 (2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose)

• Product Name: 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose
• CAS No: 29776-43-0
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• MDL: MFCD00057742
• CID: 254105
• PubChem ID: 15612534
• Update Time: 2025-07-18

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• N-((4aR,7R,8R,8aS)-6,8-Dihydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose
• 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D -GLUCOPYRANOSIDE
• D-Glucopyranose,2-(acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-
• 2-Acetamido-4,6-O-benzyliden-2-desoxy-D-glucose
• 2-ACETAMIDO-4,6-O-BENZYLSENE-2-DEOXY-D-GLUCOPYRANOSE
• AKOS015922760
• N-[(4aR,7R,8R,8aS)-6,8-dihydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• AKOS015841028
• SCHEMBL2503406
• MFCD00057742
• 29776-43-0
• BS-25283
• 2-Acetamido-4,6-o-benzylidene-2-deoxy-dglucopyranose
• N-[(4aR, 7R, 8R, 8aS)-6, 8-dihydroxy-2-phenyl-4, 4a, 6, 7, 8, 8a-hexahydropyrano[3, 2-d][1, 3]dioxin-7-yl]acetamide
• OIXDAEIOQFFRMF-SNNRFPGISA-N
• N-[(4AR,7R,8R,8AS)-6,8-DIHYDROXY-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXIN-7-YL]ACETAMIDE

• MDL： MFCD00057742
• Inchi： 1S/C15H19NO6/c1-8(17)16-11-12(18)13-10(21-14(11)19)7-20-15(22-13)9-5-3-2-4-6-9/h2-6,10-15,18-19H,7H2,1H3,(H,16,17)/t10-,11-,12-,13-,14?,15?/m1/s1
• InChI Key： OIXDAEIOQFFRMF-SNNRFPGISA-N
• SMILES： O1C([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)NC(C)=O)O

Computed Properties

• Exact Mass: 309.12100
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.394
• Melting Point: 248-250°C (dec)
• Boiling Point: 623.514 °C at 760 mmHg
• Flash Point: 330.889 °C
• Refractive Index: 1.603
• PSA: 97.25000
• LogP: 0.07430

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins

Additional information on 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose

Recent Advances in the Study of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose (CAS: 29776-43-0)

The compound 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose (CAS: 29776-43-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose as a key intermediate in the synthesis of complex carbohydrates and glycoconjugates. Its benzylidene-protected structure offers stability and selectivity in glycosylation reactions, making it a valuable tool for the development of novel glycosides and glycopeptides. Researchers have successfully utilized this compound in the synthesis of biologically active molecules, including antimicrobial and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's role in modulating glycosidase enzymes, which are implicated in various metabolic disorders. The study demonstrated that derivatives of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose exhibit potent inhibitory activity against specific glycosidases, suggesting their potential as therapeutic agents for diseases such as diabetes and lysosomal storage disorders.

Another significant advancement involves the use of this compound in the development of glycomimetics. A research team from the University of Cambridge reported in Carbohydrate Research that 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose serves as a versatile scaffold for designing glycomimetics that mimic natural carbohydrates. These glycomimetics have shown promise in targeting carbohydrate-binding proteins, such as lectins, which play critical roles in immune responses and pathogen recognition.

Furthermore, the compound's potential in cancer therapy has been investigated. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that modified versions of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose can selectively target cancer cells by interfering with their carbohydrate metabolism. The study highlighted the compound's ability to induce apoptosis in cancer cells while sparing healthy cells, making it a promising candidate for further preclinical evaluation.

In conclusion, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose (CAS: 29776-43-0) continues to be a focal point of research in chemical biology and medicinal chemistry. Its applications span from enzyme inhibition to cancer therapy, underscoring its versatility and therapeutic potential. Future studies are expected to explore its mechanism of action in greater detail and optimize its derivatives for clinical applications.